Cas no 637352-91-1 (3-Bromo-2-methyl-n-propylbenzenamine)

3-Bromo-2-methyl-n-propylbenzenamine structure
637352-91-1 structure
Product Name:3-Bromo-2-methyl-n-propylbenzenamine
CAS No:637352-91-1
MF:C10H14BrN
MW:228.128861904144
CID:2190500
PubChem ID:18448356
Update Time:2025-04-21

3-Bromo-2-methyl-n-propylbenzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methyl-n-propylbenzenamine
    • SCHEMBL5647891
    • DYYQACNIJYWARH-UHFFFAOYSA-N
    • AKOS026737894
    • 637352-91-1
    • 3-Bromo-2-methyl-N-propylaniline
    • A1-40174
    • DA-24046
    • Inchi: 1S/C10H14BrN/c1-3-7-12-10-6-4-5-9(11)8(10)2/h4-6,12H,3,7H2,1-2H3
    • InChI Key: DYYQACNIJYWARH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1C)NCCC

Computed Properties

  • Exact Mass: 227.03096Da
  • Monoisotopic Mass: 227.03096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų
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